Cas no 39701-84-3 (Methyl 2-(S)-Acetoxy-3-carboxypropanoate)
39701-84-3 structure
Product Name:Methyl 2-(S)-Acetoxy-3-carboxypropanoate
CAS No:39701-84-3
MF:C7H10O6
MW:190.150702953339
CID:825769
PubChem ID:26176230
Update Time:2025-09-27
Methyl 2-(S)-Acetoxy-3-carboxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(S)-Acetoxy-3-carboxypropanoate
- (3R)-3-acetyloxy-4-methoxy-4-oxobutanoic acid
- Methyl 2-(S)-Acetoxy
- METHYL 2-(S)-ACETOXY-3-CARBOXYPROPANOATE ,WHITE SOLID
- 39701-84-3
- (3R)-3-(Acetyloxy)-4-methoxy-4-oxobutanoic acid
- DTXSID70649824
-
- Inchi: 1S/C7H10O6/c1-4(8)13-5(3-6(9)10)7(11)12-2/h5H,3H2,1-2H3,(H,9,10)
- InChI Key: DQUIKZDAUFIOEL-UHFFFAOYSA-N
- SMILES: COC(C(OC(=O)C)CC(=O)O)=O
Computed Properties
- Exact Mass: 190.04773803g/mol
- Monoisotopic Mass: 190.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 89.9Ų
Methyl 2-(S)-Acetoxy-3-carboxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M275295-500mg |
Methyl 2-(S)-Acetoxy-3-carboxypropanoate |
39701-84-3 | 500mg |
$173.00 | 2023-05-18 | ||
| TRC | M275295-5g |
Methyl 2-(S)-Acetoxy-3-carboxypropanoate |
39701-84-3 | 5g |
$1326.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218730-500 mg |
Methyl 2-(S)-Acetoxy-3-carboxypropanoate, |
39701-84-3 | 500MG |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218730-500mg |
Methyl 2-(S)-Acetoxy-3-carboxypropanoate, |
39701-84-3 | 500mg |
¥2482.00 | 2023-09-05 |
Methyl 2-(S)-Acetoxy-3-carboxypropanoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
39701-84-3 (Methyl 2-(S)-Acetoxy-3-carboxypropanoate) Related Products
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